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Compound of Interest

Compound Name: 4-Hydrazinyl-3-nitrobenzonitrile

Cat. No.: B038958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 4-
Hydrazinyl-3-nitrobenzonitrile, with a focus on its molecular weight. Due to the limited

availability of public research on this specific compound, this document currently focuses on its

fundamental molecular characteristics. Further research is required to elucidate its

experimental applications and potential roles in signaling pathways.

Core Physicochemical Data
The fundamental quantitative data for 4-Hydrazinyl-3-nitrobenzonitrile is summarized below.

This information is crucial for any experimental design, including reaction stoichiometry and

solution preparation.

Property Value

Molecular Formula C7H6N4O2

Molecular Weight 178.15 g/mol [1][2]

CAS Number 124839-61-8[1][3]

Logical Relationship of Molecular Weight
Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following diagram illustrates the logical workflow for calculating the molecular weight of 4-
Hydrazinyl-3-nitrobenzonitrile based on its molecular formula.

Molecular Formula
C₇H₆N₄O₂

Sum of Atomic Weights
(7 * C) + (6 * H) + (4 * N) + (2 * O)

Atomic Weights

Carbon (C)
12.011 u

Hydrogen (H)
1.008 u

Nitrogen (N)
14.007 u

Oxygen (O)
15.999 u

Molecular Weight
178.15 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of 4-Hydrazinyl-3-
nitrobenzonitrile.

Experimental Protocols and Signaling Pathways
A comprehensive search of publicly available scientific literature and databases did not yield

specific experimental protocols or established signaling pathways involving 4-Hydrazinyl-3-
nitrobenzonitrile. The primary information available pertains to its identity as a chemical

compound available from various suppliers.

This suggests that the compound is likely a novel or niche reagent. Researchers interested in

its potential applications would need to develop and validate their own experimental

methodologies.
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Future research could explore its use as:

A building block in synthetic organic chemistry.

A potential ligand for biological targets, given its functional groups.

A scaffold for the development of novel therapeutic agents.

As research on 4-Hydrazinyl-3-nitrobenzonitrile becomes available, this guide will be

updated to include detailed experimental workflows and diagrams of any elucidated signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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